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Compound of Interest

Compound Name: 1-Methoxy-2-methyl-2-propanol

Cat. No.: B1581569

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis of 1-methoxy-2-propanol, a
widely used solvent and chemical intermediate. The document details the prevalent synthetic
route, reaction mechanisms, experimental protocols, and quantitative data to support research
and development activities.

Introduction

1-Methoxy-2-propanol (also known as propylene glycol methyl ether, PGME) is a colorless,
flammable liquid with a mild ethereal odor. It is miscible with water and a wide range of organic
solvents, making it a versatile solvent in various industries. Its applications include use in
coatings, inks, cleaners, and as a chemical intermediate in the synthesis of other compounds.
The synthesis of 1-methoxy-2-propanol is of significant industrial importance, with a focus on
achieving high selectivity for the desired isomer due to the teratogenic properties of its isomer,
2-methoxy-1-propanol.

Synthesis Overview

The primary industrial method for the synthesis of 1-methoxy-2-propanol is the nucleophilic
ring-opening of propylene oxide with methanol.[1][2] This reaction can be catalyzed by either
acids or bases. However, base catalysis is preferred for the selective synthesis of 1-methoxy-2-
propanol.[3] Acid catalysis typically leads to a mixture of isomers, with 2-methoxy-1-propanol
being a significant byproduct.[3]
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The general reaction is as follows:
Propylene Oxide + Methanol - 1-Methoxy-2-propanol

Commonly used base catalysts include sodium hydroxide (NaOH) and magnesium oxide
(MgO).[1][3] The use of more sophisticated catalyst systems, such as specific racemic
catalysts, has been shown to achieve very high selectivity.[1]

Reaction Mechanism: Base-Catalyzed Ring-Opening

The base-catalyzed synthesis of 1-methoxy-2-propanol proceeds via an SN2 mechanism. The
reaction is initiated by the deprotonation of methanol by the base (e.g., NaOH) to form a potent
nucleophile, the methoxide anion (CHsO™). This is followed by the nucleophilic attack of the
methoxide anion on one of the carbon atoms of the propylene oxide ring.

Due to steric hindrance from the methyl group on the C2 carbon of propylene oxide, the
nucleophilic attack preferentially occurs at the less substituted C1 carbon. This regioselective
attack leads to the opening of the epoxide ring and, after protonation (typically from the solvent,
methanol), yields 1-methoxy-2-propanol as the major product.[3][4]

Experimental Protocols
Industrial Synthesis using Sodium Hydroxide (NaOH)

This protocol is based on the industrial method for preparing 1-methoxy-2-propanol.
Materials:

e Propylene oxide

¢ Methanol (large excess)

e Sodium hydroxide (NaOH) catalyst

Procedure:

» A mixture of propylene oxide and a large excess of methanol is prepared.

e Sodium hydroxide is added as a catalyst.
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» The reaction is typically carried out at elevated temperatures and pressures. A specific
industrial process operates at a pressure of 26 bar and a temperature range of 95 to 180°C.

[5]

e The reaction mixture is then subjected to a series of distillation steps to separate the desired
1-methoxy-2-propanol from unreacted starting materials, the 2-methoxy-1-propanol isomer,
and other byproducts like dipropylene glycol monomethyl ether.[1]

High-Selectivity Synthesis using a Racemic Catalyst

This protocol is adapted from a patented laboratory procedure demonstrating high selectivity.[1]

Materials:

Propylene oxide (29.0 g, 0.5 mol)

Methanol (16.0 g, 0.5 mol)

Acetonitrile (20 ml)

Racemic catalyst (as described in US Patent 6,846,961 B2)[1]

Procedure:

The racemic catalyst is suspended in a mixture of propylene oxide, methanol, and
acetonitrile in a suitable reaction vessel.

e The suspension is stirred at room temperature for 10 to 14 days.

o Reaction progress can be monitored by techniques such as gas chromatography (GC) to
determine the consumption of starting materials and the formation of the product.

» Upon completion, the product solution is worked up. This typically involves filtering the
catalyst and purifying the 1-methoxy-2-propanol by distillation.

Quantitative Data

The following table summarizes key quantitative data from the described synthetic methods.
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High-Selectivity Method

Parameter Industrial Method (NaOH) .
(Racemic Catalyst)

) ) Not explicitly stated, but high
Yield of 1-Methoxy-2-propanol ~90% of the product mixture[1] S
conversion is implied

Selectivity for 1-Methoxy-2-

~90%][1] >95% (up to 98.2%)[1]
propanol

2-Methoxy-1-propanol (~5%),

) y-Lprop ( ) Traces of 2-methoxy-1-
Byproducts Dipropylene glycol
propanol[1]

monomethyl ether (~5%)[1]
Reaction Temperature 95 - 180 °C[5] Room Temperature[1]
Reaction Time Not specified 10 - 14 days[1]

Product Characterization

The identity and purity of the synthesized 1-methoxy-2-propanol are confirmed using various
spectroscopic techniques.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are used to confirm the
structure of the molecule.

o 'H NMR: Expected signals include a doublet for the methyl group, a multiplet for the
methine proton, a doublet of doublets for the diastereotopic methylene protons, a singlet
for the methoxy group, and a broad singlet for the hydroxyl proton.

o 13C NMR: Expected signals for the carbons of the methyl, methine, methylene, and
methoxy groups.

 Infrared (IR) Spectroscopy: The presence of a broad absorption band in the region of 3200-
3600 cm~1 confirms the hydroxyl group, and C-O stretching bands are also characteristic.

e Mass Spectrometry (MS): Provides information on the molecular weight and fragmentation
pattern of the compound.
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Spectroscopic data for 1-methoxy-2-propanol can be found in various databases such as
ChemicalBook and PubChem.[6][7]
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Caption: Experimental workflow for the synthesis of 1-methoxy-2-propanol.
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Reaction Mechanism

/Step 1: Nucleophile Formation\

Propylene Oxide CHsOH OH- (from base)

Cl + CHsOH

tep 3: Protonation\
Alkoxide Intermediate CHs0H (solvent) ]
H20 CHsO~
N\ J N\ J

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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propanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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